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Compound of Interest

Compound Name: 3-Bromo-2-methylbut-1-ene

Cat. No.: B3053196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 3-Bromo-2-methylbut-1-ene (CAS No. 51872-48-1). Adherence to these guidelines

is critical to ensure personal safety and minimize environmental impact.

Essential Safety Information
3-Bromo-2-methylbut-1-ene is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][2][3] It is imperative to handle this chemical with appropriate personal

protective equipment in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Summary of Hazards:

Flammability: Highly flammable liquid and vapor.[1][2] Vapors may form explosive mixtures

with air and can travel to an ignition source and flash back.[6]

Skin and Eye Contact: Causes skin irritation and serious eye irritation.[1][2][3] May cause

severe skin burns and eye damage.[7]

Inhalation: May cause respiratory irritation.[1][2][3]

Ingestion: Do NOT induce vomiting if swallowed. Rinse mouth and seek immediate medical

attention.[6][8]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Bromo-2-methylbut-1-ene:[5][9]

PPE Category Specification Rationale

Eye and Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles.

[5]

Protects against splashes and

vapors.[5]

Hand

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before each

use.[4]

Prevents skin contact and

absorption.[5]

Body
Flame-retardant lab coat, fully

buttoned.[1][5]

Protects against splashes and

potential fire hazards.[5]

Footwear

Closed-toe, closed-heel shoes

made of a chemical-resistant

material.[9][10]

Prevents exposure from spills.

[5]

Respiratory

A NIOSH-approved respirator

is required if engineering

controls like a fume hood are

insufficient or during

emergencies.[5]

Protects against the inhalation

of harmful vapors.[5]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 3-Bromo-2-methylbut-1-ene from receipt to use in

the laboratory.

3.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and direct sunlight.[6][11]

Store in a designated flammables cabinet.

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[6]

3.2. Preparation and Handling

All handling of 3-Bromo-2-methylbut-1-ene must be conducted in a certified chemical fume

hood.[5]

Ensure an emergency eyewash station and safety shower are readily accessible.[5]

Ground and bond containers when transferring material to prevent static discharge.[11] Use

only non-sparking tools.[6][11]

For reactions, ensure all glassware is dry.

If the reaction is to be conducted under an inert atmosphere, use standard techniques such

as a Schlenk line or a glovebox.[4]

3.3. Post-Handling

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste stream.[3]

Thoroughly wash hands with soap and water after handling is complete.[5]

Disposal Plan
All waste containing 3-Bromo-2-methylbut-1-ene must be treated as hazardous waste.[4]

4.1. Waste Collection
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Collect all liquid and solid waste in a designated, properly labeled, and sealed container.[4]

Do not dispose of 3-Bromo-2-methylbut-1-ene down the drain.[4]

4.2. Container Disposal

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste.[4]

Deface the label on the empty container before disposal.

4.3. Spill Management

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.[5]

Absorb the spill with an inert material such as sand, vermiculite, or a commercial sorbent.[4]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[4]

Ventilate the area and wash the spill site after the material has been removed.

Quantitative Data
Property Value

Molecular Formula C5H9Br

Molecular Weight 149.03 g/mol [12]

CAS Number 51872-48-1[13][14][15]

Appearance Colorless to light orange to yellow clear liquid[7]

Boiling Point 107 °C (225 °F) at 980 hPa[1]

Density 1.182 g/cm³ at 25 °C (77 °F)[1]
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Experimental Workflow Diagram

Workflow for Safe Handling of 3-Bromo-2-methylbut-1-ene
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Caption: Workflow for the safe handling of 3-Bromo-2-methylbut-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. angenechemical.com [angenechemical.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. fishersci.com [fishersci.com]

7. 1-Bromo-3-methyl-2-butene | 870-63-3 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. Personal Protective Equipment (PPE) - Environmental Health and Safety - Purdue
University [purdue.edu]

10. epa.gov [epa.gov]

11. 1-Bromo-3-methyl-2-butene(870-63-3)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

12. 3-Bromo-2-methylbut-1-ene|CAS 51872-48-1|Supplier [benchchem.com]

13. guidechem.com [guidechem.com]

14. 3-Bromo-2-methylbut-1-ene | C5H9Br | CID 18356780 - PubChem
[pubchem.ncbi.nlm.nih.gov]

15. 3-bromo-2-methylbut-1-ene|51872-48-1 - MOLBASE Encyclopedia [m.molbase.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 3-
Bromo-2-methylbut-1-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053196#personal-protective-equipment-for-
handling-3-bromo-2-methylbut-1-ene]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3053196?utm_src=pdf-body
https://www.benchchem.com/product/b3053196?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/aldrich/306878
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14492~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:53:13~~1-Bromo-3-methylbutane~~
https://www.angenechemical.com/sds/20038-12-4.pdf
https://www.benchchem.com/pdf/Step_by_step_guide_for_handling_and_storage_of_3_Bromo_1_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC307410100&productDescription=1-BROMO-3-METHYL-2-BUTENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/B0844
https://www.tcichemicals.com/OP/en/p/B0844
https://www.sigmaaldrich.com/JP/en/sds/aldrich/274372?userType=undefined
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://www.epa.gov/emergency-response/personal-protective-equipment
https://m.chemicalbook.com/ProductMSDSDetailCB4127057_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4127057_EN.htm
https://www.benchchem.com/product/b3053196
https://www.guidechem.com/encyclopedia/3-bromo-2-methylbut-1-ene-dic3339291.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-methylbut-1-ene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-methylbut-1-ene
https://m.molbase.com/moldata/2291023.html
https://www.benchchem.com/product/b3053196#personal-protective-equipment-for-handling-3-bromo-2-methylbut-1-ene
https://www.benchchem.com/product/b3053196#personal-protective-equipment-for-handling-3-bromo-2-methylbut-1-ene
https://www.benchchem.com/product/b3053196#personal-protective-equipment-for-handling-3-bromo-2-methylbut-1-ene
https://www.benchchem.com/product/b3053196#personal-protective-equipment-for-handling-3-bromo-2-methylbut-1-ene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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